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Compound of Interest

Compound Name: Fmoc-erythro-Sphingosine

CAS No.: 56607-19-3

Cat. No.: B561891

Get Quote

Executive Summary
This guide provides a definitive technical analysis of the mass spectrometry (MS) behavior of

N-Fmoc-D-erythro-sphingosine. While native sphingolipid analysis is common, Fmoc-

derivatization is a critical workflow for enhancing chromatographic retention of polar sphingoid

bases, resolving stereoisomers, and stabilizing analytes during complex extraction protocols.

This document details the specific fragmentation mechanisms (ESI-MS/MS), compares the

analytical performance against native and alternative derivatization workflows, and provides a

self-validating experimental protocol.

Structural & Mechanistic Analysis
The Analyte: Fmoc-erythro-Sphingosine

Chemical Formula: C

H

NO
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Monoisotopic Mass: 521.3505 Da

Precursor Ion [M+H]

:m/z 522.36

Precursor Ion [M+Na]

:m/z 544.34

The Fmoc (fluorenylmethyloxycarbonyl) group is attached to the amine at the C2 position of the

sphingoid base. This modification significantly increases hydrophobicity, shifting the analyte's

retention time into stable regions of Reverse-Phase (RP) chromatography, away from the ion-

suppression zone common with free sphingosine.

Fragmentation Pathway (ESI-MS/MS)
In Electrospray Ionization (ESI) positive mode, Fmoc-erythro-sphingosine exhibits a distinct

fragmentation pattern driven by the stability of the fluorenyl group and the lability of the

carbamate linkage.

Primary Fragmentation Channels:

Fmoc Cleavage (Diagnostic): The most abundant and characteristic cleavage is the loss of

the Fmoc group. This often yields the dibenzofulvene cation (m/z 179.1), which is the

signature ion for any Fmoc-protected amine.

Sphingoid Base Recovery: The cleavage of the carbamate bond can also retain the charge

on the sphingoid backbone, generating the protonated sphingosine ion (m/z 300.3).

Backbone Dehydration: The generated sphingosine ion (m/z 300.3) instantly undergoes

sequential dehydration (loss of water molecules from C1 and C3 hydroxyls) to form the

characteristic sphingadienine ion (m/z 264.3).

Visualization: Fragmentation Mechanism
The following diagram illustrates the causal pathway of ion formation in a collision-induced

dissociation (CID) cell.
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Caption: ESI-MS/MS fragmentation pathway of Fmoc-erythro-sphingosine showing parallel

formation of the diagnostic Fmoc cation and the sphingoid backbone series.

Comparative Performance Guide
This section objectively compares Fmoc-derivatization against the two primary alternatives:

Native (Underivatized) Analysis and Dansyl-Derivatization.

Performance Matrix
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Feature Fmoc-Sphingosine Native Sphingosine Dansyl-Sphingosine

Precursor m/z 522.4 300.3 ~533.3

Primary Fragment m/z 179.1 (Fmoc) m/z 264.3 (Backbone) m/z 170.1 (Dansyl)

Chromatographic

Retention

High (Elutes late in

RP-LC)

Low (Elutes early,

prone to suppression)
High

Sensitivity (ESI+)
High (Hydrophobic

surface activity)
Moderate to High

Very High (Tertiary

amine boost)

Isomer Resolution
Excellent (Separates

erythro/threo)

Poor (Co-elution

common)
Good

Workflow Complexity
Moderate (Requires

derivatization)
Low (Direct inject) Moderate

Critical Analysis
Vs. Native Analysis: Native analysis is faster but suffers from "ion suppression" because

sphingosine elutes early with polar matrix contaminants. Fmoc-derivatization adds significant

hydrophobicity, shifting the analyte to a "cleaner" region of the chromatogram, significantly

improving Signal-to-Noise (S/N) ratio in complex biological matrices (plasma/tissue).

Vs. Dansyl Chloride: Dansyl derivatives are often more sensitive due to the easily protonated

dimethylamino group. However, Fmoc is frequently preferred in synthetic chemistry and

peptide synthesis workflows as a dual-purpose protecting group that also allows for quality

control via MS, whereas Dansyl is purely analytical.

Experimental Protocol: Self-Validating Workflow
Objective: Quantify Fmoc-erythro-sphingosine in a biological matrix with structural

confirmation.

Reagents & Preparation
Stock Solution: Dissolve Fmoc-erythro-sphingosine in Methanol/Chloroform (1:1) to 1 mM.

Derivatization (if starting with free sphingosine):
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Mix 100 µL sample + 50 µL NaHCO

(50 mM, pH 8.5).

Add 100 µL Fmoc-Cl (5 mM in Acetonitrile).

Incubate 10 mins at 40°C.

Quench with 10 µL formic acid.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid + 5 mM Ammonium Formate.

Mobile Phase B: Methanol/Acetonitrile (1:1) + 0.1% Formic Acid.[1]

Gradient: 50% B to 100% B over 5 mins. Fmoc-sphingosine typically elutes at ~4.2 min.

MRM Transitions (Multiple Reaction Monitoring)
To ensure specificity, monitor the following transitions:

Quantifier: 522.4

179.1 (High abundance, Fmoc specific).

Qualifier: 522.4

264.3 (Structural confirmation, Sphingosine backbone).

Visualization: Analytical Workflow

Biological Sample Liquid-Liquid Extraction
(CHCl3/MeOH)

Fmoc Derivatization
(pH 8.5, 40°C)

RP-HPLC Separation
(Retains Fmoc-Sph)

Clean Injection ESI-MS/MS
(MRM Mode)

tR ~4.2 min Quantification
(m/z 522->179)

Click to download full resolution via product page
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Caption: Step-by-step analytical workflow for the extraction, derivatization, and quantification of

Fmoc-sphingosine.

Troubleshooting & Optimization
Low Sensitivity: If the m/z 179 signal is unstable, switch to the m/z 264 transition. While less

intense for Fmoc derivatives, it is less susceptible to background noise from excess Fmoc-Cl

reagent.

Peak Broadening: Fmoc-sphingosine is highly hydrophobic. Ensure the LC column is heated

to 40-50°C to improve mass transfer kinetics and peak shape.

Carryover: Due to high lipophilicity, Fmoc-sphingosine can stick to injector needles. Use a

needle wash of Isopropanol:Acetonitrile (1:1) between runs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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